Cas no 2171188-60-4 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid
• CAS No: 2171188-60-4
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5761796
• PubChem ID: 165810945
• Update Time: 2025-06-08

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2171188-60-4
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamido]acetic acid
• EN300-1498692
• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid

• Inchi： 1S/C25H27F3N2O5/c1-2-3-12-21(23(33)30(13-22(31)32)15-25(26,27)28)29-24(34)35-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,2-3,12-15H2,1H3,(H,29,34)(H,31,32)/t21-/m0/s1
• InChI Key： LMFFZMSRVQAYKG-NRFANRHFSA-N
• SMILES： FC(CN(CC(=O)O)C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid (CAS No. 2171188-60-4)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid (CAS No. 2171188-60-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a trifluoroethyl substituent. The combination of these functional groups imparts unique chemical and biological properties that make it a valuable tool in various research applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid, the Fmoc group protects the amino functionality of the compound, allowing for precise control over its reactivity during synthetic processes. This feature is particularly useful in the synthesis of complex peptides and peptidomimetics.

The presence of the trifluoroethyl substituent adds another layer of complexity to the molecule. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoroethyl group can influence the lipophilicity and solubility of the compound, making it more suitable for various biological applications. Recent studies have shown that fluorinated amino acids can enhance the bioavailability and efficacy of therapeutic agents, which is a critical consideration in drug development.

The core structure of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid is derived from an amino acid derivative. Amino acids are the building blocks of proteins and play a crucial role in numerous biological processes. The specific amino acid derivative used in this compound is designed to mimic natural amino acids while introducing functional groups that can be exploited for specific research purposes. This makes it an ideal candidate for studying protein-protein interactions, enzyme inhibition, and other biochemical processes.

In terms of its applications, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid has been utilized in several cutting-edge research areas. One notable application is in the development of novel therapeutic agents for neurodegenerative diseases. The unique properties of this compound allow it to cross the blood-brain barrier more efficiently, making it a promising candidate for targeting central nervous system disorders. Additionally, its ability to modulate specific protein interactions has led to its use in studying signaling pathways involved in cancer progression.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as solid-phase peptide synthesis (SPPS) and click chemistry have enabled researchers to synthesize complex molecules like 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid with high efficiency and purity. These methods have not only simplified the synthesis process but have also opened up new avenues for exploring its potential applications.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid (CAS No. 2171188-60-4) is a multifunctional compound with significant potential in both basic research and pharmaceutical development. Its unique structural features and versatile applications make it an important tool for scientists working in various fields of chemistry and biology. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.